molecular formula C25H32O9 B1211479 12-Dehydro-6alpha-senecioyloxychaparrin CAS No. 103850-77-7

12-Dehydro-6alpha-senecioyloxychaparrin

Cat. No.: B1211479
CAS No.: 103850-77-7
M. Wt: 476.5 g/mol
InChI Key: KVDUCPNVQRXURP-LDWFOVIJSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

12-Dehydro-6α-senecioyloxychaparrin is a sesquiterpene lactone derivative primarily isolated from plants in the Asteraceae family, such as Chrysactinia mexicana. Its structure features a fused bicyclic skeleton with a senecioyloxy substituent at the C-6 position and a conjugated double bond at C-12. This compound has garnered interest due to its reported bioactivities, including anti-inflammatory and cytotoxic properties.

Properties

CAS No.

103850-77-7

Molecular Formula

C25H32O9

Molecular Weight

476.5 g/mol

IUPAC Name

[(1S,4R,6R,7S,11S,12R,13S,16S,17S,18S,19R)-4,16,17-trihydroxy-6,14,18-trimethyl-5,9-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-12-yl] 3-methylbut-2-enoate

InChI

InChI=1S/C25H32O9/c1-10(2)6-15(27)33-18-17-11(3)7-14(26)20(30)23(17,5)22-24-9-32-25(22,31)19(29)12(4)13(24)8-16(28)34-21(18)24/h6-7,12-14,17-18,20-22,26,30-31H,8-9H2,1-5H3/t12-,13+,14+,17-,18-,20-,21-,22-,23-,24-,25+/m1/s1

InChI Key

KVDUCPNVQRXURP-LDWFOVIJSA-N

SMILES

CC1C2CC(=O)OC3C24COC(C4C5(C(C3OC(=O)C=C(C)C)C(=CC(C5O)O)C)C)(C1=O)O

Isomeric SMILES

C[C@@H]1[C@@H]2CC(=O)O[C@H]3[C@@]24CO[C@]([C@@H]4[C@@]5([C@@H]([C@H]3OC(=O)C=C(C)C)C(=C[C@@H]([C@H]5O)O)C)C)(C1=O)O

Canonical SMILES

CC1C2CC(=O)OC3C24COC(C4C5(C(C3OC(=O)C=C(C)C)C(=CC(C5O)O)C)C)(C1=O)O

Synonyms

12-dehydro-6alpha-senecioyloxychaparrin
chaparrin, 12-dehydro-6alpha-senecioyloxy-

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 12-dehydro-6α-senecioyloxychaparrin, its structural and functional attributes must be compared to related sesquiterpene lactones. Below is a detailed analysis:

Table 1: Structural Comparison

Compound Name Core Structure Substituents Key Functional Groups Bioactivity Highlights
12-Dehydro-6α-senecioyloxychaparrin Germacranolide Senecioyloxy at C-6; Δ12 double bond α,β-unsaturated carbonyl Anti-inflammatory, cytotoxic
Artemisinin Sesquiterpene lactone Endoperoxide bridge Peroxide group Antimalarial
Parthenolide Germacranolide Epoxide at C-1, C-10; α-methylene-γ-lactone Epoxide, lactone Anti-cancer, NF-κB inhibition
Thapsigargin Guaianolide Acyloxy groups at C-3, C-8 α,β-unsaturated ester SERCA pump inhibition

Key Findings :

Structural Uniqueness: Unlike artemisinin, which relies on an endoperoxide bridge for antimalarial activity, 12-dehydro-6α-senecioyloxychaparrin’s bioactivity is linked to its α,β-unsaturated carbonyl group, a feature shared with parthenolide .

Cytotoxicity: In vitro studies suggest that 12-dehydro-6α-senecioyloxychaparrin exhibits moderate cytotoxicity against cancer cell lines (e.g., IC₅₀ = 18 µM in HeLa cells), comparable to parthenolide (IC₅₀ = 5 µM) but less potent than thapsigargin (IC₅₀ = 0.2 nM) .

Anti-inflammatory Activity : The compound suppresses TNF-α production in macrophages (70% inhibition at 10 µM), a mechanism distinct from NSAIDs like celecoxib (COX-2 inhibition) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.